![molecular formula C22H24FN3O4S B2527732 4-butoxy-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide CAS No. 920402-39-7](/img/structure/B2527732.png)
4-butoxy-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-butoxy-N-(2-((6-(4-fluorophenyl)pyridazin-3-yl)oxy)ethyl)benzenesulfonamide is a synthetic compound that has been studied for its potential applications in scientific research. This molecule belongs to a class of compounds known as sulfonamides, which have been widely used in the pharmaceutical industry as antibacterial agents. However, the focus of
Scientific Research Applications
Antimicrobial Activity
Research has explored the antimicrobial potential of derivatives similar to the compound . For instance, the study by Sarvaiya, Gulati, & Patel (2019) focused on the synthesis and evaluation of arylazopyrazole pyrimidone clubbed heterocyclic compounds for their antimicrobial efficacy against various bacteria and fungi. This study suggests that structurally related compounds exhibit promising antimicrobial activities, which could be crucial for developing new antimicrobial agents.
Cancer Research
Several studies have evaluated the anticancer properties of sulfonamide derivatives. For example, the research conducted by Mehvish & Kumar (2022) aimed at synthesizing new series of 3(2h)-one pyridazinone derivatives with potential antioxidant activity, which could contribute to their anticancer properties. Molecular docking studies further supported their potential as anticancer agents. Another study by Rathish et al. (2012) synthesized novel pyridazinone derivatives bearing benzenesulfonamide moiety, evaluating their anticancer activity toward various human cancer cell lines, highlighting the potential of these compounds in cancer treatment.
Other Applications
Further applications of related sulfonamide compounds have been explored in areas such as enzyme inhibition, where compounds have shown inhibitory effects on enzymes like carbonic anhydrase, which is significant for medical applications including glaucoma treatment and diuretic drugs. For example, Gul et al. (2016) synthesized 4-(2-substituted hydrazinyl)benzenesulfonamides and evaluated their carbonic anhydrase inhibitory effects, showcasing the versatility of sulfonamide derivatives in scientific research.
Properties
IUPAC Name |
4-butoxy-N-[2-[6-(4-fluorophenyl)pyridazin-3-yl]oxyethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24FN3O4S/c1-2-3-15-29-19-8-10-20(11-9-19)31(27,28)24-14-16-30-22-13-12-21(25-26-22)17-4-6-18(23)7-5-17/h4-13,24H,2-3,14-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPHWZHNPFUIBKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)S(=O)(=O)NCCOC2=NN=C(C=C2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.